Cas no 893725-34-3 (4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)
4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- EN300-110607
- 4-[(furan-2-yl)methyl]-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
- CS-0222183
- 4-(furan-2-ylmethyl)-3-pyrazin-2-yl-1H-1,2,4-triazole-5-thione
- 4-Furan-2-ylmethyl-5-pyrazin-2-yl-4H-[1,2,4]triazole-3-thiol
- 893725-34-3
- AKOS000268542
- 4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
- 3H-1,2,4-Triazole-3-thione, 4-(2-furanylmethyl)-2,4-dihydro-5-(2-pyrazinyl)-
- 4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
-
- Inchi: 1S/C11H9N5OS/c18-11-15-14-10(9-6-12-3-4-13-9)16(11)7-8-2-1-5-17-8/h1-6H,7H2,(H,15,18)
- InChI Key: XSQHZWUECQKGJO-UHFFFAOYSA-N
- SMILES: N1=C(C2=NC=CN=C2)N(CC2=CC=CO2)C(=S)N1
Computed Properties
- Exact Mass: 259.05278110g/mol
- Monoisotopic Mass: 259.05278110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 98.6Ų
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Boiling Point: 404.9±55.0 °C(Predicted)
- pka: 6.73±0.20(Predicted)
4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F895578-50mg |
4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F895578-100mg |
4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F895578-500mg |
4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 500mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-110607-0.05g |
4-[(furan-2-yl)methyl]-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 95% | 0.05g |
$37.0 | 2023-10-27 | |
| Enamine | EN300-110607-0.1g |
4-[(furan-2-yl)methyl]-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 95% | 0.1g |
$55.0 | 2023-10-27 | |
| Enamine | EN300-110607-0.25g |
4-[(furan-2-yl)methyl]-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 95% | 0.25g |
$79.0 | 2023-10-27 | |
| Enamine | EN300-110607-0.5g |
4-[(furan-2-yl)methyl]-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 95% | 0.5g |
$124.0 | 2023-10-27 | |
| Enamine | EN300-110607-1.0g |
4-[(furan-2-yl)methyl]-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 95% | 1g |
$159.0 | 2023-06-10 | |
| Enamine | EN300-110607-2.5g |
4-[(furan-2-yl)methyl]-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 95% | 2.5g |
$314.0 | 2023-10-27 | |
| Enamine | EN300-110607-5.0g |
4-[(furan-2-yl)methyl]-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol |
893725-34-3 | 95% | 5g |
$465.0 | 2023-06-10 |
4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
Introduction to 4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 893725-34-3)
4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol, also known by its CAS number 893725-34-3, is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-triazoles, which are widely studied for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities.
The chemical structure of 4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol is characterized by the presence of a furan ring, a pyrazine ring, and a thiol group. These functional groups contribute to the compound's high reactivity and potential for forming stable complexes with various metal ions. The furan ring is known for its aromaticity and ability to participate in hydrogen bonding, while the pyrazine ring provides additional stability and electronic effects. The thiol group, on the other hand, is a versatile functional group that can engage in redox reactions and coordinate with metal ions.
Recent studies have highlighted the potential of 4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action was attributed to the compound's ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.
In addition to its antifungal properties, 4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol has shown promising results in anticancer research. A study conducted by researchers at the University of California demonstrated that this compound effectively inhibits the growth of human breast cancer cells (MCF-7) by inducing apoptosis through the activation of caspase pathways. The researchers also noted that the compound exhibits low cytotoxicity towards normal human fibroblasts, suggesting a favorable therapeutic window.
The structural versatility of 4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol has also made it an attractive candidate for drug design and development. The thiol group can be easily modified to enhance solubility or improve pharmacokinetic properties. For example, a recent study published in Organic & Biomolecular Chemistry explored the synthesis of various derivatives of this compound by substituting different functional groups at the thiol position. These derivatives were found to exhibit enhanced bioavailability and prolonged half-life in vivo.
The potential applications of 4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol extend beyond antifungal and anticancer therapies. Research has shown that this compound can also serve as a potent inhibitor of enzymes involved in inflammatory processes. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that 4-(Furan-2-y-lmethyl)-5-(pyrazin - 2 - yl) - 4H - 1 , 2 , 4 - triazole - 3 - thiol could be developed into anti-inflammatory drugs for treating conditions such as arthritis and inflammatory bowel disease.
The synthesis of 4-(Furan - 2 - ylmethyl) - 5 - (pyrazin - 2 - yl) - 4H - 1 , 2 , 4 - triazole - 3 - thiol has been extensively studied in recent years. A common synthetic route involves the condensation of furan aldehyde with pyrazine carboxaldehyde followed by cyclization under basic conditions to form the triazole ring. The final step involves the introduction of the thiol group through a nucleophilic substitution reaction. This synthetic method is highly efficient and can be easily scaled up for industrial production.
In conclusion, 4-(Furan - 2 - ylmethyl) - 5 - (pyrazin - 2 - yl) - 4H - 1 , 2 , 4 - triazole - 3 - thiol (CAS No . 893725 - 34 - 3) is a promising heterocyclic compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and versatile functional groups make it an attractive candidate for further research and development into novel therapeutic agents. Ongoing studies continue to explore its biological activities and mechanisms of action, paving the way for its potential use in clinical settings.
893725-34-3 (4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol) Related Products
- 893725-30-9(4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol)
- 122510-70-7(3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-pyrazinyl-)
- 37545-29-2(4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)
- 1548643-61-3(4-(propan-2-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)
- 98010-71-0(4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)
- 919492-86-7(3H-1,2,4-Triazole-3-thione,2,4-dihydro-2-methyl-4-(phenylmethyl)-5-(2-pyrazinyl)-)
- 1545420-48-1(4-propyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)
- 122510-74-1(3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(phenylmethyl)-5-pyrazinyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)